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Introduction

Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,
remains a significant economic burden on the global poultry industry. Control of this disease
has largely relied on in-feed anticoccidial drugs. 20-Deoxynarasin, a derivative of the
polyether ionophore narasin, represents a potential new tool in the management of coccidiosis.
Like other ionophores, its presumed mode of action involves the disruption of ion gradients
across the parasite's cell membrane, leading to osmotic imbalance and cell death.[1][2][3][4][5]
This document provides a detailed experimental design for evaluating the efficacy of 20-
Deoxynarasin in broiler chickens.

The protocols outlined below are designed to be in general alignment with guidelines from
regulatory bodies such as the U.S. Food and Drug Administration (FDA) for the evaluation of
anticoccidial drugs in poultry.[2] The primary objectives of these studies are to determine the
optimal dosage of 20-Deoxynarasin for the prevention and control of coccidiosis and to assess
its impact on key performance indicators in broiler chickens.

Part 1: Battery Cage Efficacy Study

This initial study is designed to evaluate the efficacy of 20-Deoxynarasin under controlled
laboratory conditions against a mixed infection of common Eimeria species.
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Experimental Design

A randomized complete block design will be utilized to minimize environmental variability.

Animal Model: Day-old male broiler chicks of a commercial strain will be used.[2]
Housing: Birds will be housed in wire-floored battery cages to prevent exogenous reinfection.

Diet: A standard, unmedicated broiler starter diet will be fed to all birds. Feed and water will

be provided ad libitum.

Acclimation Period: A 14-day acclimation period will be allowed before the start of the

experiment.

Challenge: On day 14, all birds (except the Uninfected, Unmedicated Control group) will be
orally inoculated with a mixed culture of sporulated Eimeria oocysts (e.g., E. acervulina, E.
maxima, and E. tenella). The inoculum dose should be sufficient to cause moderate to
severe lesions without causing excessive mortality.[1]

Treatment Administration: 20-Deoxynarasin will be incorporated into the feed at various
concentrations. Treatment will commence 48 hours prior to the challenge and continue for
the duration of the study.

Treatment Groups
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20-Deoxynarasin

Group Treatment Challenge
Dose (ppm)
Uninfected,
1 Unmedicated Control 0 No
(UucC)

Infected, Unmedicated
2 0 Yes
Control (IUC)

3 20-Deoxynarasin X ppm Yes
4 20-Deoxynarasin Y ppm Yes
5 20-Deoxynarasin Z ppm Yes

Positive Control
Manufacturer's
6 (Approved Yes
_ . Recommended Dose
Anticoccidial)

Note: X, Y, and Z represent a range of doses to be tested, for example, 40, 60, and 80 ppm.

Parameters to be Measured

» Performance Parameters:
o Body Weight Gain (BWG): Calculated for the period of day 14 to day 21 post-hatch.
o Feed Conversion Ratio (FCR): Calculated for the same period.

o Parasitological Parameters:

o Lesion Scoring: On day 21 (7 days post-infection), a subset of birds from each group will
be euthanized, and intestinal lesions will be scored using a standardized method (e.g.,
Johnson and Reid scoring system).

o Oocyst Excretion: Fecal samples will be collected from each pen from day 19 to day 21,
and oocysts per gram (OPG) will be determined.

o Mortality: Recorded daily.
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Data Presentation

Table 1: Effect of 20-Deoxynarasin on Performance Parameters in Broiler Chickens (Battery
Cage Study)

Average Body Weight Gain . .
Treatment Group Feed Conversion Ratio

(9)

uuc

luc

20-Deoxynarasin (X ppm)

20-Deoxynarasin (Y ppm)

20-Deoxynarasin (Z ppm)

Positive Control

Table 2: Effect of 20-Deoxynarasin on Parasitological Parameters (Battery Cage Study)

Average Average Average

Treatment . ] . Oocysts Per
Lesion Score Lesion Score Lesion Score

Group . . Gram (OPG)
(E. acervulina) (E. maxima) (E. tenella)

uucC

IUC

20-Deoxynarasin

(X ppm)

20-Deoxynarasin

(Y ppm)

20-Deoxynarasin

(Z ppm)

Positive Control
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Part 2: Floor-Pen Efficacy and Safety Study

This study aims to evaluate the efficacy and safety of the optimal dose(s) of 20-Deoxynarasin
determined from the battery cage study under conditions that more closely simulate a
commercial poultry operation.

Experimental Design

e Animal Model: Day-old, mixed-sex broiler chicks of a commercial strain.
e Housing: Birds will be housed in floor pens with fresh litter (e.g., wood shavings).

o Diet: A standard, multi-phase broiler feeding program (starter, grower, finisher) will be used.
The diet will be unmedicated except for the respective treatments.

o Challenge: Birds will be challenged via the litter using a seeder bird technique or by direct
oral gavage with a mixed Eimeria culture. The challenge should be timed to coincide with the
peak period of susceptibility, typically between 10 and 14 days of age.

o Treatment Administration: 20-Deoxynarasin will be administered in the feed from day 1 to
market age.

Treatment Groups

Group Treatment

20-Deoxynarasin Dose

(ppm)
1 Unmedicated Control 0
20-Deoxynarasin (Optimal
2 Y ppm
Dose 1)
20-Deoxynarasin (Optimal
3 Z ppm
Dose 2)
4 Positive Control (Approved Manufacturer's Recommended
Anticoccidial) Dose

Note: Y and Z represent the most effective doses from the battery cage trial.
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Parameters to be Measured

» Performance Parameters:
o Body Weight: Measured at the end of each feeding phase and at market age.
o Feed Intake: Measured for each feeding phase.
o Feed Conversion Ratio: Calculated for each feeding phase and overall.
o Health and Safety Parameters:
o Mortality: Recorded daily, with cause of death determined where possible.

o Lesion Scoring: Performed on a subset of birds at peak infection (e.g., 7 days post-
challenge).

o Oocyst Shedding: Monitored periodically throughout the trial.

o General Health: Birds will be observed daily for any signs of adverse reactions to the
treatment.

Data Presentation

Table 3: Effect of 20-Deoxynarasin on Overall Performance in Broiler Chickens (Floor-Pen
Study)

Final Body Weight Overall Feed .
Treatment Group . . Mortality (%)
(kg) Conversion Ratio

Unmedicated Control

20-Deoxynarasin (Y

ppm)

20-Deoxynarasin (Z

ppm)

Positive Control
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Table 4: Effect of 20-Deoxynarasin on Coccidiosis Control in Broiler Chickens (Floor-Pen
Study)

Average Lesion Score Peak Oocyst Shedding

Treatment Grou
> (Peak Infection) (OPG)

Unmedicated Control

20-Deoxynarasin (Y ppm)

20-Deoxynarasin (Z ppm)

Positive Control

Experimental Protocols
Protocol 1: Eimeria Challenge Inoculum Preparation

» Obtain field isolates or laboratory strains of the desired Eimeria species.
» Propagate the oocysts in coccidia-free chickens.

e Collect and pool fresh feces from infected birds.

« |solate oocysts from the fecal material using saturated salt flotation.

e Wash the purified oocysts multiple times with water by centrifugation.

 Induce sporulation by incubating the oocysts in 2.5% potassium dichromate solution with
aeration for 48-72 hours at 29°C.

o Determine the number of sporulated oocysts per milliliter using a hemocytometer.

 Dilute the sporulated oocyst suspension to the desired challenge concentration.

Protocol 2: Lesion Scoring

e Humanely euthanize the selected birds.

o Expose the entire intestinal tract.
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o Examine the duodenum, jejunum/ileum, and ceca for gross lesions characteristic of
coccidiosis.

e Assign a lesion score to each intestinal segment based on a 0 to 4 scale (0 = no gross
lesions; 4 = severe lesions with mortality).

Protocol 3: Oocyst Counting (McMaster Technique)

» Weigh a known amount of pooled fecal material from each pen.

» Homogenize the feces in a known volume of saturated salt solution.
 Strain the suspension to remove large debris.

o Load the suspension into a McMaster counting chamber.

» Allow the oocysts to float to the top for 5 minutes.

e Count the oocysts within the grid of the chamber under a microscope.

o Calculate the number of oocysts per gram of feces.

Visualizations
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Caption:Eimeria life cycle and the proposed mode of action for 20-Deoxynarasin.
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Caption: Experimental workflow for battery cage and floor-pen efficacy studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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